Cas no 1934463-12-3 (2-(3-methoxy-1H-pyrazol-1-yl)acetic acid)

• Product Name: 2-(3-methoxy-1H-pyrazol-1-yl)acetic acid
• CAS No: 1934463-12-3
• MF: C₆H₈N₂O₃
• MW: 156.139321327209
• MDL: MFCD30218098
• CID: 5246804
• Update Time: 2025-06-29

2-(3-methoxy-1H-pyrazol-1-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-1-acetic acid, 3-methoxy-
• 2-(3-methoxy-1H-pyrazol-1-yl)acetic acid

• MDL： MFCD30218098
• Inchi： 1S/C6H8N2O3/c1-11-5-2-3-8(7-5)4-6(9)10/h2-3H,4H2,1H3,(H,9,10)
• InChI Key： IGJGGOXDKAOWIL-UHFFFAOYSA-N
• SMILES： N1(CC(O)=O)C=CC(OC)=N1

Additional information on 2-(3-methoxy-1H-pyrazol-1-yl)acetic acid

Introduction to 2-(3-methoxy-1H-pyrazol-1-yl)acetic acid (CAS No. 1934463-12-3)

2-(3-methoxy-1H-pyrazol-1-yl)acetic acid, identified by its Chemical Abstracts Service (CAS) number 1934463-12-3, is a significant compound in the realm of pharmaceutical and biochemical research. This heterocyclic organic acid has garnered considerable attention due to its structural versatility and potential therapeutic applications. The compound features a pyrazole core substituted with a methoxy group at the 3-position and an acetic acid moiety at the 2-position, which together contribute to its unique chemical and biological properties.

The pyrazole scaffold is a privileged structure in medicinal chemistry, known for its broad spectrum of biological activities. Its five-membered ring system, containing two nitrogen atoms, allows for facile interactions with biological targets such as enzymes and receptors. The methoxy group in 2-(3-methoxy-1H-pyrazol-1-yl)acetic acid enhances its lipophilicity and can influence both its metabolic stability and binding affinity to biological targets. This modification has been strategically employed in drug design to optimize pharmacokinetic profiles.

The acetic acid side chain provides a carboxylate functionality, which can participate in hydrogen bonding and ionic interactions, further modulating the compound's bioactivity. Such structural features make 2-(3-methoxy-1H-pyrazol-1-yl)acetic acid a valuable building block for the synthesis of novel bioactive molecules. Recent advancements in computational chemistry have enabled the rapid screening of derivatives of this compound, facilitating the discovery of lead candidates for various therapeutic indications.

In recent years, 2-(3-methoxy-1H-pyrazol-1-yl)acetic acid has been explored in the context of inflammatory diseases and cancer research. Studies have demonstrated its potential as an inhibitor of key enzymes involved in pro-inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). The pyrazole moiety's ability to modulate these enzymes has been linked to its anti-inflammatory effects. Furthermore, preclinical studies have indicated that derivatives of this compound exhibit inhibitory activity against certain kinases overexpressed in tumor cells, suggesting their utility in oncology.

The synthesis of 2-(3-methoxy-1H-pyrazol-1-yl)acetic acid typically involves multi-step organic transformations, starting from commercially available pyrazole derivatives. The introduction of the methoxy group at the 3-position is often achieved through nucleophilic substitution reactions, while the acetic acid moiety is commonly incorporated via carboxylation or ester hydrolysis. These synthetic routes have been optimized for high yield and purity, ensuring that researchers can reliably obtain the compound for their studies.

The pharmacokinetic properties of 2-(3-methoxy-1H-pyrazol-1-yl)acetic acid have been extensively characterized in vitro and in vivo. Its moderate solubility in water and favorable metabolic stability suggest that it may exhibit good oral bioavailability. Additionally, its ability to cross the blood-brain barrier has been investigated, opening up possibilities for central nervous system (CNS) drug development. These pharmacokinetic attributes are critical for determining the feasibility of clinical translation.

One of the most compelling aspects of 2-(3-methoxy-1H-pyrazol-1-yl)acetic acid is its potential as a scaffold for structure-based drug design. High-throughput screening (HTS) campaigns have identified several derivatives with enhanced potency and selectivity against specific biological targets. These findings underscore the importance of this compound in medicinal chemistry libraries and highlight its role as a precursor for next-generation therapeutics.

The growing interest in 2-(3-methoxy-1H-pyrazol-1-yl)acetic acid has also spurred innovation in synthetic methodologies. Advances in flow chemistry have enabled more efficient production processes, reducing both cost and environmental impact. These innovations are particularly relevant in today's emphasis on sustainable pharmaceutical manufacturing practices.

Future directions for research on 2-(3-methoxy-1H-pyrazol-1-yl)acetic acid include exploring its role in modulating immune responses and neurodegenerative diseases. The compound's ability to interact with multiple biological pathways makes it a promising candidate for multifunctional therapies. Additionally, investigating its mechanism of action at a molecular level could provide insights into how it interacts with disease-related proteins and enzymes.

In conclusion, 2-(3-methoxy-1H-pyrazol-1-yl)acetic acid (CAS No. 1934463-12-3) is a versatile and biologically active compound with significant potential in pharmaceutical research. Its unique structural features, coupled with recent advancements in synthetic and computational chemistry, make it an invaluable asset for drug discovery efforts. As our understanding of its biological properties continues to expand, so too will its applications across various therapeutic areas.